N-(4-(tert-butyl)thiazol-2-yl)-4-((2,6-dimethylmorpholino)sulfonyl)benzamide

• IUPAC Name: N-(4-tert-butyl-1,3-thiazol-2-yl)-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzamide
• InChI: InChI=1S/C20H27N3O4S2/c1-13-10-23(11-14(2)27-13)29(25,26)16-8-6-15(7-9-16)18(24)22-19-21-17(12-28-19)20(3,4)5/h6-9,12-14H,10-11H2,1-5H3,(H,21,22,24)
• InChI Key: DGMLBUVLVVIZDW-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC(=CS3)C(C)(C)C
• Molecular Formula: C20H27N3O4S2
• Molecular Weight: 437.6 g/mol

Description

N-(4-(tert-butyl)thiazol-2-yl)-4-((2,6-dimethylmorpholino)sulfonyl)benzamide, also known as TAK-659, is a potent and selective inhibitor of the protein kinase BTK (Bruton's tyrosine kinase). BTK is an important enzyme in the B-cell receptor signaling pathway, which plays a crucial role in the development and function of B-cells. Inhibition of BTK has been shown to be an effective strategy for the treatment of B-cell malignancies, autoimmune diseases, and inflammatory disorders.

Scientific Research Applications

Chemical Structure and Reactivity

Research on the chemical structure and reactivity of similar compounds reveals insights into their potential applications. For example, studies on ring-chain isomerism of certain benzamides show how variations in chemical structure, such as the presence of tert-butyl groups, can influence the physical state and reactivity of these compounds in solutions (Karlivan & Valter, 1980). This type of research is foundational for understanding how similar compounds might behave in various solvents or under different conditions, which is crucial for their application in chemical synthesis or as intermediates in the production of more complex molecules.

Application in Material Science

The inclusion of tert-butyl groups and sulfonyl benzamide structures in polymers and materials has been investigated for modifying material properties. For instance, polymers based on similar chemical structures have been studied for their morphology control and impact on device performance, such as in bulk heterojunction solar cells (Chu et al., 2011). These studies indicate the potential of using compounds with tert-butyl and sulfonyl benzamide motifs for improving the efficiency and stability of electronic devices.

Antimicrobial and Antitumor Applications

Compounds containing benzothiazole and sulfonyl groups have shown promise in the development of new antimicrobial and antitumor agents. For example, the synthesis of fluoro substituted sulphonamide benzothiazole compounds has been explored for their antimicrobial screening, suggesting the potential therapeutic applications of these compounds (Jagtap et al., 2010). Similarly, the study of N-(5-R-benzyl-1,3-thiazol-2-yl)-4,5-dihydro-1H-imidazole-2-carboxamides for their antitumor properties highlights the relevance of such compounds in the search for new anticancer agents (Horishny et al., 2020).